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Compound of Interest

Compound Name: 3,4-Difluoro-5-nitrobenzoic acid

Cat. No.: B1418034

3,4-Difluoro-5-nitrobenzoic acid is a substituted aromatic carboxylic acid, a molecular
scaffold of significant interest in medicinal chemistry and materials science. Its utility as a
building block stems from the unique electronic properties conferred by its functional groups:
the electron-withdrawing nitro and fluoro groups, and the versatile carboxylic acid handle.
While these features are advantageous for synthesis, they also dictate the compound's
reactivity and toxicological profile. This guide moves beyond a simple recitation of standard
safety data sheet (SDS) categories. Instead, it offers a technical deep-dive into the causality
behind the safety protocols. Understanding why a procedure is necessary is paramount for
developing the intuitive sense of safety that defines an experienced laboratory professional.
This document is built on the principle that a robust safety culture is a proactive one, grounded
in a comprehensive understanding of a molecule's physical and chemical behavior.

Section 1: Core Chemical Identity and
Physicochemical Characteristics

A thorough understanding of a chemical's physical properties is the foundation of its safe
handling. These parameters influence everything from appropriate storage conditions to the
selection of personal protective equipment and the correct response to an accidental release.

Nomenclature and ldentifiers:

o Systematic Name: 3,4-Difluoro-5-nitrobenzoic acid
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e Molecular Formula: C7H3sF2NOa[1]

e CAS Number: 132935-71-8

Physicochemical Data: The properties of 3,4-Difluoro-5-nitrobenzoic acid are dictated by the
interplay of its functional groups. The carboxylic acid group allows for hydrogen bonding,
influencing its melting point and solubility, while the fluorinated nitroaromatic ring governs its
reactivity and density. The data presented below has been collated from supplier technical data

and computational models.

Property Value Significance for Handling
Essential for accurate reagent
Molar Mass 203.10 g/mol [1] measurement and solution

preparation.

Physical Form

Colorless to pale yellow

crystalline solid or powder.[2]

As a powder, it presents an
inhalation hazard. Handling
procedures must mitigate dust

generation.

Its high melting point indicates

Melting Point ~150-152°C[2] thermal stability under
standard laboratory conditions.
Important for reaction setup

Solubilt Soluble in organic solvents like  and for choosing appropriate

olubili
Y ethanol and DMSO.[2] solvents for decontamination
and cleaning.
Stable under standard ] ) ]
N ] Avoidance of incompatible
o conditions.[3] Reacts with S
Reactivity materials is critical to prevent

strong bases and strong

oxidizing agents.[3][4]

hazardous reactions.

Section 2: Hazard Identification and Toxicological

Profile

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.chembk.com/en/chem/3,4-Difluoro-5-Nitro%20Benzoic%20Acid
https://www.benchchem.com/product/b1418034?utm_src=pdf-body
https://www.chembk.com/en/chem/3,4-Difluoro-5-Nitro%20Benzoic%20Acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chemicalbook.com/msds/3-nitrobenzoic-acid.htm
https://www.chemicalbook.com/msds/3-nitrobenzoic-acid.htm
https://www.suvchemlaboratorychemicals.com/uploads/N0147300100-121-92-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While specific toxicological data for 3,4-Difluoro-5-nitrobenzoic acid is not extensively
published, a reliable hazard profile can be constructed by examining analogous structures,
such as other nitrobenzoic acids and fluorinated aromatics. This approach, rooted in
established structure-activity relationships, forms the basis for a conservative and safe handling
strategy. The primary hazards are associated with irritation, acute toxicity upon ingestion, and
the potential for unknown long-term effects.[5]

GHS Hazard Classification (Inferred):

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral Category 4 -

H315: Causes skin irritation.[7]
[8]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[7][8][9]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[10]

Toxicological Narrative:

e Mechanism of Irritation: As a carboxylic acid, the compound can irritate skin, eyes, and
mucous membranes through direct acidic action. The difluoro-nitro-substituted phenyl ring
can also contribute to irritation and may act as a sensitizer in some individuals. Prolonged
skin contact should be avoided.[7][8]

 Inhalation Hazard: Fine powders of this compound can be easily aerosolized.[9][11]
Inhalation may lead to irritation of the respiratory tract.[10] All handling of the solid should be
performed in a manner that prevents dust generation, preferably within a certified chemical
fume hood.

¢ Ingestion Hazard: Based on data for analogous nitrobenzoic acids, ingestion is expected to
be harmful.[4] Do not eat, drink, or smoke in laboratory areas.[12] In case of accidental
ingestion, seek immediate medical attention.[11]
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» Chronic Exposure: The toxicological properties of this specific compound have not been
thoroughly investigated. As a matter of prudent practice, exposure should be minimized.
Aromatic nitro compounds as a class can have systemic effects, and some are suspected of
mutagenicity or other long-term effects.[5]

Section 3: Risk Mitigation and Safe Handling
Protocols

A self-validating safety protocol is one where engineering controls, administrative procedures,
and personal protective equipment (PPE) work in concert to minimize risk at every step.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3,4-Difluoro-5-nitrobenzoic acid is a certified
chemical fume hood. This is non-negotiable. The rationale is twofold:

» Containment of Particulates: It prevents the inhalation of the fine powder during weighing
and transfer operations.

» Vapor/Fume Control: In the event of heating or reaction, it captures any potentially
hazardous vapors or decomposition products.

An eyewash station and safety shower must be readily accessible in the immediate work area.
[13]

Personal Protective Equipment (PPE): A Systematic
Approach

PPE is the last line of defense, essential for protecting against residual risks that cannot be
eliminated by engineering controls. The selection of PPE should not be arbitrary but should
follow a logical workflow.

e Hand Protection: Wear nitrile gloves. Always inspect gloves for tears or punctures before
use. For prolonged operations or when handling larger quantities, consider double-gloving or
using thicker-gauge nitrile gloves. If working with the compound in solution, consult a glove
compatibility chart for the specific solvent being used. After handling, remove gloves using
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the proper technique (without touching the outer surface) and wash hands thoroughly with
soap and water.[9][12]

o Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1 or EN
166 standards.[9] If there is a risk of splashing, particularly when handling solutions or during
a vigorous reaction, a full-face shield should be worn in addition to goggles.[9]

» Skin and Body Protection: A standard flame-resistant lab coat should be worn and kept fully
buttoned. Ensure clothing fully covers the arms and legs. Do not wear shorts or open-toed
shoes in the laboratory.[11]

o Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection is not required. However, if a situation arises where the ventilation fails or a large
spill occurs outside of containment, a NIOSH-approved respirator with a particulate filter
(e.g., N95 or P100) may be necessary.[14]

A logical workflow for selecting appropriate PPE.
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Caption: PPE Selection Workflow for 3,4-Difluoro-5-nitrobenzoic acid.
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Section 4: Emergency Procedures: Preparedness
and Response

Effective emergency response is not improvised; it is the execution of a well-rehearsed plan. All
personnel handling this compound must be familiar with these procedures.[15]

Accidental Release Measures (Spill Response)

The primary goals during a spill are to protect personnel, prevent the spread of the material,
and ensure proper cleanup and disposal.

o Evacuate & Secure: Immediately alert others in the area. If the spill is large or outside of a
fume hood, evacuate the immediate vicinity. Restrict access to the area.[11]

o Ventilate: Ensure the area is well-ventilated, preferably by using a chemical fume hood if the
spill is contained within it.

« Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 3,
including double nitrile gloves, safety goggles, a face shield, and a lab coat. If a large
amount of dust is present, a respirator may be required.

o Contain & Absorb: For a solid spill, gently cover the spill with a dry absorbent material like
vermiculite or sand to prevent dust from becoming airborne.[12]

o Collect Material: Carefully sweep or scoop the material and absorbent into a sealable,
labeled waste container. Use non-sparking tools.[11][12] Avoid aggressive sweeping that
could generate dust.

» Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol or isopropanol), followed by soap and water. Collect all cleaning materials in the
same hazardous waste container.

» Dispose: Seal and label the waste container. Dispose of it as hazardous chemical waste
according to your institution's guidelines.

o Report: Report the incident to your laboratory supervisor or Environmental Health & Safety
(EHS) department.
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Caption: Emergency Response Flowchart for a Spill.

First-Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[7][11]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.
[71[11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[7][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO32), or alcohol-
resistant foam.[11]

o Unsuitable Extinguishing Media: A direct water jet may scatter the material.

o Specific Hazards: The compound is combustible. Fire will produce toxic and corrosive
decomposition products, including carbon monoxide, carbon dioxide, nitrogen oxides (NOXx),
and hydrogen fluoride (HF).[6] Firefighters must wear self-contained breathing apparatus
(SCBA) and full protective gear.[9][11]

Section 5: Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][11] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[3][4] The
storage area should be clearly marked.

Disposal: Disposal of 3,4-Difluoro-5-nitrobenzoic acid and its containers must be handled as
hazardous waste. All disposal practices must comply with federal, state, and local regulations.
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Do not dispose of down the drain or with general waste.[11] Contact a licensed professional
waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1418034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

